Cas no 1285093-89-1 (N-(1-cyano-1-methylpropyl)-3-phenylpropanamide)

• Product Name: N-(1-cyano-1-methylpropyl)-3-phenylpropanamide
• CAS No: 1285093-89-1
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5452355
• PubChem ID: 53528138
• Update Time: 2023-11-24

N-(1-cyano-1-methylpropyl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS010353862
• Z756361570
• EN300-12885257
• N-(2-cyanobutan-2-yl)-3-phenylpropanamide
• 1285093-89-1
• N-(1-cyano-1-methylpropyl)-3-phenylpropanamide
• N-(1-Cyano-1-methylpropyl)benzenepropanamide

• Inchi： 1S/C14H18N2O/c1-3-14(2,11-15)16-13(17)10-9-12-7-5-4-6-8-12/h4-8H,3,9-10H2,1-2H3,(H,16,17)
• InChI Key： RXYHWYXLWVXOEX-UHFFFAOYSA-N
• SMILES： C1(CCC(NC(C#N)(C)CC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.043±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 439.9±38.0 °C(Predicted)
• pka: 12.93±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives